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Compound of Interest

Compound Name: Methyl 6-chloro-3-methyilpicolinate

Cat. No.: B1390959

An authoritative guide to the proper handling and disposal of Methyl 6-chloro-3-
methylpicolinate, developed for laboratory professionals. This document provides
comprehensive, step-by-step procedures to ensure safety, environmental protection, and
regulatory compliance.

Hazard Profile and Waste Characterization

Methyl 6-chloro-3-methylpicolinate (CAS No. 878207-92-2) must be managed as a
hazardous waste due to its chemical structure and associated risks.[1][2] As a chlorinated
heterocyclic compound, it presents specific health and environmental hazards. While a
dedicated Safety Data Sheet (SDS) for this specific compound is not widely available, data
from close structural analogs, such as Methyl 6-chloropicolinate, indicate a consistent hazard
profile.[3]

The primary hazards include serious eye irritation, skin irritation, and potential for respiratory
irritation.[3][4][5] Ingestion may also be harmful.[6] The chlorinated pyridine structure
necessitates careful disposal to prevent the release of persistent organic pollutants into the
environment.

Causality of Hazard: The chlorine atom on the pyridine ring significantly influences the
molecule's reactivity and toxicity. Upon improper disposal, such as uncontrolled incineration,
halogenated organic compounds can form highly toxic and persistent byproducts like dioxins
and furans.[7] Therefore, managing this compound as a regulated hazardous waste from the
point of generation is a critical safety and environmental imperative.
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Data Summary: Hazard & Handling Profile

Parameter

Value | Guideline

Significance for Disposal
& Handling

Chemical Name

Methyl 6-chloro-3-

methylpicolinate

Ensures accurate identification

and labeling.

CAS Number

878207-92-2

Universal identifier for tracking

and regulatory reporting.[1][2]

Molecular Formula

CsHsCINO2

Confirms chemical

composition.

Anticipated Hazards

Skin Irritant, Serious Eye
Irritant, Potential Respiratory

Irritant, Harmful if Swallowed.

[3]41(6]

Dictates the need for stringent
Personal Protective Equipment
(PPE) and careful handling to

prevent exposure.

Required PPE

Nitrile gloves, safety glasses
with side-shields or goggles,
lab coat. Use in a chemical
fume hood.[4][5][8]

Minimizes risk of dermal,
ocular, and respiratory
exposure during handling and

waste packaging.

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases.[8]

Requires segregation from
these materials in both storage
and waste streams to prevent

dangerous reactions.

Regulatory Framework

US EPA Resource
Conservation and Recovery
Act (RCRA).[9]

Governs the "cradle-to-grave"
management of the chemical

as hazardous waste.

Probable RCRA Code

Managed as Halogenated
Organic Waste. Final code
determined by institutional
EHS based on characteristics
(e.g., D038 for Pyridine
toxicity).[10]

Ensures waste is routed to the
correct, licensed disposal
facility. Pyridine derivatives are

of particular concern.
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On-Site Waste Management: A Step-by-Step
Protocol

Proper disposal begins in the laboratory at the point of waste generation. The following protocol
ensures that Methyl 6-chloro-3-methylpicolinate waste is collected, segregated, and stored
safely and in compliance with regulations.

Objective: To safely collect and contain all waste streams containing Methyl 6-chloro-3-
methylpicolinate, preventing chemical reactions, environmental release, and personnel
exposure.

Methodology:

o Designate a Waste Stream: Classify all waste containing this compound as "Halogenated
Organic Waste." This is the most critical segregation step. Never mix halogenated waste with
non-halogenated waste.[11][12] The reason for this strict segregation is that disposal
methods differ significantly; halogenated waste requires high-temperature incineration with
specialized scrubbers to neutralize the resulting acidic gases (like HCI).[7]

o Select an Appropriate Waste Container:

o Use a container made of a material chemically compatible with chlorinated organic
compounds, such as a high-density polyethylene (HDPE) carboy or a glass bottle.

o The container must have a screw-top, leak-proof cap.[11]
o Ensure the container is clean and dry before the first addition of waste.
e Properly Label the Waste Container:

o Before adding any waste, affix a "Hazardous Waste" label from your institution's
Environmental Health & Safety (EHS) department.

o Clearly write the full chemical name: "Waste Methyl 6-chloro-3-methylpicolinate.” Do
not use abbreviations or chemical formulas.[11]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1390959?utm_src=pdf-body
https://www.benchchem.com/product/b1390959?utm_src=pdf-body
https://www.benchchem.com/product/b1390959?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.researchgate.net/publication/317342006_Halogenated_Wastes_Safe_Disposal_Polychlorinated_biphenyls
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1390959?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o If mixed with solvents (e.g., dichloromethane, ethyl acetate), list all components and their
approximate percentages.

o Keep the label clean and legible.

» Waste Accumulation:
o Collect all materials contaminated with the compound, including:
» Unused or expired reagent.
» Solutions from reactions or workups.

» Solvent rinses of reaction flasks (the first rinse of a container must always be collected
as hazardous waste).

» Contaminated solids like silica gel or filter paper. Collect solids in a separate, clearly
labeled solid waste container ("Solid Halogenated Organic Waste").

o Always keep the waste container closed except when actively adding waste.[11] This
minimizes the release of volatile organic compounds (VOCS) into the laboratory
atmosphere.

o Store the waste container in a designated Satellite Accumulation Area (SAA), which is at
or near the point of generation and under the control of the laboratory personnel.

o The SAA must include secondary containment (e.g., a chemical-resistant tray or tub) to
contain any potential leaks or spills.

e Requesting Disposal:

o Do not overfill the container; fill to a maximum of 90% capacity to allow for vapor
expansion.

o Once the container is full, or if the project is complete, seal it tightly.

o Arrange for pickup through your institution's EHS department or licensed hazardous waste
contractor. Follow their specific procedures for scheduling a collection.
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Disposal Workflow and Logic

The entire disposal process follows a regulated, logical path from the lab bench to final
destruction. This workflow ensures that the hazardous material is handled safely at every

stage.
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and incompatible waste)
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Caption: Disposal workflow for Methyl 6-chloro-3-methylpicolinate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1390959?utm_src=pdf-body-img
https://www.benchchem.com/product/b1390959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures: Spills and Exposures

In Case of Skin or Eye Contact:

o Skin: Immediately flush the affected area with copious amounts of water for at least 15
minutes. Remove contaminated clothing.[5]

o Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek immediate medical attention.[5][8]

In Case of a Spill:
o Alert personnel in the immediate area and evacuate if necessary.

e If the spill is small and you are trained to handle it, wear appropriate PPE (lab coat, gloves,
eye protection).

» Contain the spill with an inert absorbent material like vermiculite, sand, or a commercial
sorbent pad. Do not use combustible materials like paper towels to absorb large quantities of
solvent-based waste.

e Sweep or scoop the absorbed material into a designated hazardous waste container.
e Clean the spill area with soap and water.
o Report all spills to your laboratory supervisor and institutional EHS department.

By adhering to these procedures, researchers can ensure the safe handling and compliant
disposal of Methyl 6-chloro-3-methylpicolinate, protecting themselves, their colleagues, and
the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 6-chloro-3-methylpicolinate proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1390959#methyl-6-chloro-3-methylpicolinate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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